3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile

• IUPAC Name: 3-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C21H20N4O/c1-14(2)20-23-18-8-3-4-9-19(18)25(20)17-12-24(13-17)21(26)16-7-5-6-15(10-16)11-22/h3-10,14,17H,12-13H2,1-2H3
• InChI Key: GONIIBJJKJBKHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1C3CN(C3)C(=O)C4=CC=CC(=C4)C#N
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile, also known as ABT-639, is a chemical compound that has been studied for its potential use as a therapeutic agent. This compound belongs to the class of benzimidazole derivatives and has been shown to have promising effects on various biological systems.

Mechanism of Action

The mechanism of action of 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile involves its selective inhibition of T-type calcium channels. T-type calcium channels are low-voltage-activated calcium channels that play a crucial role in the regulation of neuronal excitability. 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile binds to the alpha-1 subunit of T-type calcium channels and inhibits their activity. This leads to a decrease in calcium influx into the cells, which results in a decrease in neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects
3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile has been shown to have various biochemical and physiological effects. It has been shown to reduce the frequency and amplitude of spontaneous action potentials in neurons, which indicates its potential use in the treatment of epilepsy and neuropathic pain. 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile has also been shown to reduce anxiety-like behavior in animal models, indicating its potential use in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile has several advantages for lab experiments. It has high selectivity for T-type calcium channels, which makes it a useful tool for studying the role of these channels in various biological processes. 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile is also available in pure form, which makes it easy to use in experiments. However, 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on biological systems are not yet known. Additionally, 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile is expensive, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile. One potential direction is to study its effects on other biological systems, such as the cardiovascular system and the immune system. Another direction is to study its potential use in the treatment of other diseases, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to determine the long-term effects of 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile on biological systems.

Synthesis Methods

The synthesis of 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile involves a multi-step process starting from commercially available starting materials. The first step involves the reaction of 2-bromo-2-methylpropane with 1H-benzimidazole to obtain 2-(1H-benzimidazol-2-yl)propane. This intermediate is then reacted with 2-azetidinone to obtain 3-[3-(2-methyl-2-propanyl)benzimidazol-1-yl]azetidine. Finally, this compound is reacted with benzonitrile to obtain 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile.

Scientific Research Applications

3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile has been extensively studied for its potential use as a therapeutic agent. It has been shown to have potent and selective activity against T-type calcium channels, which are involved in various biological processes such as neurotransmitter release, muscle contraction, and hormone secretion. 3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile has been studied for its potential use in the treatment of various diseases such as epilepsy, neuropathic pain, anxiety, and depression.